Cas no 113487-35-7 (4,4-dimethyl-6-(trifluoromethyl)cyclohex-2-en-1-one)

• Product Name: 4,4-dimethyl-6-(trifluoromethyl)cyclohex-2-en-1-one
• CAS No: 113487-35-7
• MF: C₉H₁₁F₃O
• MW: 192.178253412247
• CID: 2610932
• PubChem ID: 14087915
• Update Time: 2025-04-21

4,4-dimethyl-6-(trifluoromethyl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-6-(trifluoromethyl)cyclohex-2-en-1-one
• ZZQUFWADMUTBGP-UHFFFAOYSA-N
• DTXSID90555655
• DTXCID20506438
• SCHEMBL4274492
• 113487-35-7

• Inchi： 1S/C9H11F3O/c1-8(2)4-3-7(13)6(5-8)9(10,11)12/h3-4,6H,5H2,1-2H3
• InChI Key： ZZQUFWADMUTBGP-UHFFFAOYSA-N
• SMILES： FC(C1C(C=CC(C)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 192.07619946Da
• Monoisotopic Mass: 192.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų